N-(3-isopropylphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide

• Molecular Formula: C19H20N4O
• Molecular Weight: 320.4 g/mol
• IUPAC Name: 1-(4-methylphenyl)-N-(3-propan-2-ylphenyl)-1,2,4-triazole-3-carboxamide
• InChI: InChI=1S/C19H20N4O/c1-13(2)15-5-4-6-16(11-15)21-19(24)18-20-12-23(22-18)17-9-7-14(3)8-10-17/h4-13H,1-3H3,(H,21,24)
• InChI Key: LDMSTXLRPORQPP-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N2C=NC(=N2)C(=O)NC3=CC=CC(=C3)C(C)C

Description

N-(3-isopropylphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide, also known as A-769662, is a small molecule activator of adenosine monophosphate-activated protein kinase (AMPK). AMPK is an enzyme that plays a crucial role in regulating cellular energy homeostasis. A-769662 has been found to have potential therapeutic applications in the treatment of metabolic disorders such as diabetes, obesity, and cancer.

Mechanism of Action

N-(3-isopropylphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide activates AMPK by binding to the γ-subunit of the enzyme, leading to a conformational change that exposes the catalytic site of the α-subunit. This results in the phosphorylation of downstream targets involved in energy metabolism, such as acetyl-CoA carboxylase and uncoupling protein 3.
Biochemical and Physiological Effects:
N-(3-isopropylphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has been found to have a variety of biochemical and physiological effects. In vitro studies have shown that N-(3-isopropylphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide increases glucose uptake and fatty acid oxidation in skeletal muscle and adipocytes. It has also been found to increase mitochondrial biogenesis and decrease lipid accumulation in liver cells. In vivo studies have shown that N-(3-isopropylphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide improves glucose tolerance and insulin sensitivity in obese and diabetic mice.

Advantages and Limitations for Lab Experiments

N-(3-isopropylphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has several advantages as a research tool. It is a specific and potent activator of AMPK, making it a useful tool for studying the role of AMPK in energy metabolism and disease. However, N-(3-isopropylphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has some limitations as well. It has been found to have off-target effects on other enzymes, such as protein kinase A and protein kinase C. Additionally, it has poor solubility in aqueous solutions, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for research on N-(3-isopropylphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide. One area of interest is the development of more potent and selective AMPK activators based on the structure of N-(3-isopropylphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide. Another area of interest is the investigation of the anti-cancer properties of N-(3-isopropylphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide and its potential use in cancer therapy. Additionally, further studies are needed to elucidate the mechanisms underlying the anti-inflammatory effects of N-(3-isopropylphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide.

Synthesis Methods

N-(3-isopropylphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide can be synthesized using a two-step process. The first step involves the condensation of 3-isopropylbenzaldehyde and 4-methylbenzaldehyde with hydrazine hydrate to form the corresponding hydrazones. The second step involves the cyclization of the hydrazones with triethylorthoformate and acetic anhydride in the presence of an acid catalyst to form the triazole ring.

Scientific Research Applications

N-(3-isopropylphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has been extensively studied for its potential therapeutic applications. It has been found to activate AMPK in various cell types and tissues, leading to increased glucose uptake, fatty acid oxidation, and mitochondrial biogenesis. N-(3-isopropylphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has also been shown to have anti-inflammatory and anti-cancer properties.